Cas no 116279-36-8 (((S)-1-benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine)
((S)-1-benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine Chemical and Physical Properties
Names and Identifiers
-
- ((S)-1-benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine
- 116279-36-8
- (S)-N-((1-Benzylpyrrolidin-2-yl)methyl)ethanamine
- N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]ethanamine
- DB-246499
-
- MDL: MFCD21098022
- Inchi: 1S/C14H22N2/c1-2-15-11-14-9-6-10-16(14)12-13-7-4-3-5-8-13/h3-5,7-8,14-15H,2,6,9-12H2,1H3/t14-/m0/s1
- InChI Key: WNUBSXWDQOHEEU-AWEZNQCLSA-N
- SMILES: N1(CC2C=CC=CC=2)CCC[C@H]1CNCC
Computed Properties
- Exact Mass: 218.178298710Da
- Monoisotopic Mass: 218.178298710Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 15.3Ų
((S)-1-benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 087735-1g |
S)-1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine |
116279-36-8 | 1g |
£945.00 | 2022-02-28 | ||
| Chemenu | CM486933-1g |
(S)-N-((1-Benzylpyrrolidin-2-yl)methyl)ethanamine |
116279-36-8 | 97% | 1g |
$1104 | 2023-01-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1778264-1g |
(S)-N-((1-Benzylpyrrolidin-2-yl)methyl)ethanamine |
116279-36-8 | 98% | 1g |
¥41007.00 | 2024-08-09 |
((S)-1-benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on ((S)-1-benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine
Professional Overview of ((S)-1-benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine (CAS No. 116279-36-8)
((S)-1-benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine (CAS No. 116279-36-8) is a chiral amine compound with significant potential in pharmaceutical and organic synthesis applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their biological activity and synthetic versatility. The (S)-enantiomer configuration of this molecule makes it particularly valuable for asymmetric synthesis and drug development, as chirality often plays a crucial role in biological interactions.
The molecular structure of ((S)-1-benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine features a pyrrolidine ring substituted with a benzyl group at the 1-position and an ethylamine moiety at the 2-position. This unique arrangement contributes to its stereochemical properties and potential as a building block for more complex molecules. Researchers are particularly interested in this compound's potential as a chiral auxiliary or ligand in catalytic asymmetric reactions, which are currently a hot topic in green chemistry and sustainable synthesis.
In recent years, there has been growing interest in pyrrolidine-based compounds due to their prevalence in FDA-approved drugs and natural products. The ((S)-1-benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine structure shares similarities with several CNS-active compounds, making it a subject of study in neuroscience research. However, it's important to note that this compound itself is not classified as a pharmaceutical agent unless specifically developed and approved for such use.
The synthesis of 116279-36-8 typically involves multi-step organic reactions starting from commercially available pyrrolidine precursors. Modern synthetic approaches often employ enantioselective methods to obtain the desired (S)-configuration with high optical purity. Recent advances in flow chemistry and continuous processing have made the production of such chiral amines more efficient and scalable, addressing current industry demands for sustainable manufacturing processes.
From an analytical perspective, characterization of ((S)-1-benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine typically involves techniques such as HPLC for purity assessment, chiral chromatography for enantiomeric excess determination, and NMR spectroscopy for structural confirmation. These analytical methods are crucial for quality control in research and potential industrial applications.
The compound's physicochemical properties, including its solubility profile, stability, and melting point, make it suitable for various organic transformations. Its basic nitrogen atoms can participate in hydrogen bonding and coordinate with metals, properties that are exploited in catalyst design and molecular recognition studies.
In the context of current research trends, ((S)-1-benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine is being investigated for its potential in organocatalysis, particularly in reactions where enantioselectivity is crucial. The pharmaceutical industry's ongoing search for novel chiral scaffolds has increased demand for such structurally diverse amine compounds.
Safety considerations for handling CAS 116279-36-8 follow standard laboratory protocols for amine compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material in laboratory settings.
The commercial availability of ((S)-1-benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine has increased in recent years to meet growing research demands. Suppliers typically offer this compound in various quantities with certificates of analysis confirming its chemical purity and enantiomeric excess.
Future research directions for this compound may explore its potential in medicinal chemistry as a building block for drug candidates, particularly in areas targeting neurological disorders or as part of bioconjugation strategies. The compound's structural features make it an interesting candidate for further derivatization and structure-activity relationship studies.
In summary, ((S)-1-benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine (CAS No. 116279-36-8) represents an important chiral building block in modern organic synthesis with potential applications across multiple scientific disciplines. Its unique structural features and stereochemical properties continue to make it a valuable compound for researchers in academia and industry alike.
116279-36-8 (((S)-1-benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)